Cas no 74050-20-7 (Hydrocortisone aceponate)

• Product Name: Hydrocortisone aceponate
• CAS No: 74050-20-7
• MF: C₂₆H₃₆O₇
• MW: 460.5598487854
• CID: 566584
• PubChem ID: 68921
• Update Time: 2025-04-19

Hydrocortisone aceponate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-11-hydroxy-17-(1-oxopropoxy)-, (11b)-
• Hydrocortisone 17-Propionate 21-Acetate
• Hydrocortisone
• HYDROCORTISONE 17-PROPIONATE 21-ACETATE, WHITE TO OFF-WHITE SOLID
• [(8S,9S,10R,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
• hydrocortisone aceponate
• propionic acid [(8S,9S,10R,11S,13S,14S,17R)-17-(2-acetoxyacetyl)-11-hydroxy-3-keto-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] ester
• HYDROCORTISONE ACEPONATE [GREEN BOOK]
• F82273
• Aceponato de hidrocortisona
• Aceponate d'hydrocortisone [French]
• 74050-20-7
• SCHEMBL3697
• Hydrocortisoni aceponas
• 11.BETA.,17,21-TRIHYDROXY PREGN-4-ENE-3,20-DIONE 21-ACETATE 17-PROPIONATE
• Q15409432
• Hydrocortisoni aceponas (Latin)
• 11beta,17,21-Trihydroxy pregn-4-ene-3,20-dione 21-acetate 17-propionate
• CHEBI:135746
• HYDROCORTISONE ACEPONATE COMPONENT OF EASOTIC
• Aceponate d'hydrocortisone
• Hydrocortisone aceponate;Hydrocortisone
• 21-(acetyloxy)-11beta-hydroxy-17alpha-(propionyloxy)-4-pregnene-3,20-dione
• Hydrocortisoneaceponate
• MS-28453
• Hydrocortisone aceponate [INN]
• NCGC00532512-01
• retef
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-17-(1-oxopropoxy)-, (11?)-; (11?)-21-(Acetyloxy)-11-hydroxy-17-(1-oxopropoxy)pregn-4-ene-3,20-dione; Cortisol 17-propionate 21-acetate; Hydrocortisone 17-propionate 21-acetate; Hydrocortisone aceponate; Retef
• HY-116691
• HYDROCORTISONE ACEPONATE (EMA EPAR: VETERINARY)
• Efficort
• D06876
• DB14538
• EASOTIC COMPONENT HYDROCORTISONE ACEPONATE
• Hydrocortisone 17-propionate 21-acetate 100 microg/mL in Acetonitrile
• Suniderma
• Hydrocortisoni aceponas [Latin]
• CS-0066287
• Cortavance
• Aceponato de hidrocortisona [Spanish]
• (8S,9S,10R,11S,13S,14S,17R)-17-(2-Acetoxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl propionate
• CHEMBL2106309
• Efficort (TN)
• AKOS027326791
• Hydrocortisone aceponate (INN)
• HYDROCORTISONE ACEPONATE [WHO-DD]
• UNII-2340UP1L2G
• 2340UP1L2G
• DA-74336
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-17-(1-oxopropoxy)-, (11ss)-; (11ss)-21-(Acetyloxy)-11-hydroxy-17-(1-oxopropoxy)pregn-4-ene-3,20-dione; Cortisol 17-propionate 21-acetate; Hydrocortisone 17-propionate 21-acetate; Hydrocortisone aceponate; Retef
• Hydrocortisone aceponate

• Inchi： 1S/C26H36O7/c1-5-22(31)33-26(21(30)14-32-15(2)27)11-9-19-18-7-6-16-12-17(28)8-10-24(16,3)23(18)20(29)13-25(19,26)4/h12,18-20,23,29H,5-11,13-14H2,1-4H3/t18-,19-,20-,23+,24-,25-,26-/m0/s1
• InChI Key： MFBMYAOAMQLLPK-FZNHGJLXSA-N
• SMILES： O(C(CC)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 460.24600
• Monoisotopic Mass: 460.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-146°C
• Boiling Point: 589.3±50.0 °C at 760 mmHg
• Flash Point: 192.4±23.6 °C
• Refractive Index: 1.552
• Solubility: Insuluble (9.7E-3 g/L) (25 ºC),
• PSA: 106.97000
• LogP: 3.31330
• Vapor Pressure: No data available

Hydrocortisone aceponate Security Information

• Signal Word：Danger
• Hazard Statement： H360 (96%) H373 (96%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H360 (96%) H373 (96%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds